6-hydroxy-N-(2-methylbenzo[d]thiazol-5-yl)pyrimidine-4-carboxamide

• IUPAC Name: N-(2-methyl-1,3-benzothiazol-5-yl)-6-oxo-1H-pyrimidine-4-carboxamide
• InChI: InChI=1S/C13H10N4O2S/c1-7-16-9-4-8(2-3-11(9)20-7)17-13(19)10-5-12(18)15-6-14-10/h2-6H,1H3,(H,17,19)(H,14,15,18)
• InChI Key: IBSBGFVQAVWMDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC(=C2)NC(=O)C3=CC(=O)NC=N3
• Molecular Formula: C13H10N4O2S
• Molecular Weight: 286.31 g/mol

Description

“6-hydroxy-N-(2-methylbenzo[d]thiazol-5-yl)pyrimidine-4-carboxamide” is a chemical compound that contains a thiazole ring. Thiazoles are heterocyclic organic compounds with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. They are found in many potent biologically active compounds.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides derivatives were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

While specific chemical reactions involving “6-hydroxy-N-(2-methylbenzo[d]thiazol-5-yl)pyrimidine-4-carboxamide” are not available, thiazole derivatives have been synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Synthesis and Derivative Development

6-Hydroxy-N-(2-methylbenzo[d]thiazol-5-yl)pyrimidine-4-carboxamide is a compound that serves as a precursor for the synthesis of various heterocyclic compounds. Research has explored its utility in synthesizing novel derivatives with potential analgesic, anti-inflammatory, antimicrobial, and anticancer properties. For instance, derivatives synthesized from similar compounds have shown significant COX-2 inhibitory activity, analgesic, and anti-inflammatory effects, highlighting the compound's utility in developing new pharmacological agents (Abu-Hashem, Al-Hussain, & Zaki, 2020). Furthermore, compounds derived from related structures have demonstrated promising antimicrobial activities, underscoring the potential for developing new antimicrobial agents (Sayed, Shamroukh, & Rashad, 2006).

Anticancer and Antimicrobial Applications

The synthesis of novel pyrimidine derivatives, including those related to 6-hydroxy-N-(2-methylbenzo[d]thiazol-5-yl)pyrimidine-4-carboxamide, has been shown to yield compounds with significant anticancer activity. Specifically, some derivatives have exhibited potent activity against cervical cancer cell lines, suggesting the compound's relevance in the synthesis of new anticancer agents (Verma & Verma, 2022). Additionally, derivatives have demonstrated antimicrobial properties, indicating the compound's potential in creating new treatments for bacterial and fungal infections (Gein et al., 2015).

Molecular Structure and Supramolecular Aggregation

Studies on the molecular structure and supramolecular aggregation of thiazolo[3, 2-a]pyrimidines have provided insights into their conformational features, which are crucial for understanding the interaction patterns and potentially predicting the biological activities of derivatives of 6-hydroxy-N-(2-methylbenzo[d]thiazol-5-yl)pyrimidine-4-carboxamide (Nagarajaiah & Begum, 2014).

Future Directions

Thiazole derivatives have shown diverse biological activities and have been the focus of many research studies. Future research could focus on exploring the potential biological activities of “6-hydroxy-N-(2-methylbenzo[d]thiazol-5-yl)pyrimidine-4-carboxamide” and its derivatives, as well as optimizing their synthesis methods.